JHSB3 , approximately 80per cent, Mixture of Diastereomers
Overview
Description
JHSB3, approximately 80 per cent, Mixture of Diastereomers, is a reference standard with a molecular formula of C₁₆H₂₆O₄ . It is offered by various chemical suppliers .
Synthesis Analysis
The synthesis of such compounds often involves the hydrogenation of Δ8-THC or Δ9-THC with hydrogen and a metal catalyst such as palladium on charcoal or Adams’ catalyst . The resulting diastereomers differ in psychoactivity .Molecular Structure Analysis
The structure of JHSB3 and its stereoisomer, 10S-JHSB3, differ in the stereochemistry at the C10 position . The configurations at C-6a and C-10a are retained in the product of hydrogenation but a new stereogenic center is created at carbon atom at C-9 .Chemical Reactions Analysis
The reaction mechanism involves the hydrogenation of Δ8-THC or Δ9-THC . The relative abundances of the diastereomers in the mixture depend on the starting materials and the reaction conditions .Physical And Chemical Properties Analysis
Diastereomers, like JHSB3, have different physical properties such as melting points, boiling points, and densities . The exact physical and chemical properties of JHSB3 are not specified in the available resources.properties
CAS RN |
1198297-86-7 |
|---|---|
Product Name |
JHSB3 , approximately 80per cent, Mixture of Diastereomers |
Molecular Formula |
C₁₆H₂₆O₄ |
Molecular Weight |
282.38 |
synonyms |
(2R,3S)-3-[(3E)-6-[(2R)-3,3-Dimethyl-2-oxiranyl]-4-methyl-3-hexen-1-yl]-3-methyl-2-oxiranecarboxylic Acid Methyl Ester; Juvenile Hormone SB3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-2-[[4-[3-(2-amino-4-formamido-6-oxo-1H-pyrimidin-5-yl)-3-oxopropyl]benzoyl]amino]pentanedioic acid](/img/structure/B1144906.png)
